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Compound of Interest

Compound Name: Sodium 2-methylbutanoate

Cat. No.: B13119364

An In-depth Technical Guide to Sodium 2-Methylbutanoate

Executive Summary

This technical guide provides a comprehensive overview of sodium 2-methylbutanoate, a
compound of interest for researchers and professionals in drug development and chemical
synthesis. This document delves into its fundamental chemical and physical properties, outlines
a standard laboratory synthesis protocol, specifies robust analytical methodologies for quality
control, discusses its current and potential applications, and provides essential safety and
handling guidelines. The objective is to equip scientists with the necessary technical knowledge
to confidently work with and utilize this compound in their research endeavors. The CAS
Number for sodium 2-methylbutanoate is 4033-83-4[1][2].

Chemical Identity and Physicochemical Properties

Sodium 2-methylbutanoate is the sodium salt of 2-methylbutanoic acid, a branched-chain
short-chain fatty acid. Its identity is unequivocally established by its CAS number and molecular
structure. Understanding its physicochemical properties is paramount for its effective
application in experimental design, particularly for solubility and stability assessments.

Table 1: Physicochemical Properties of Sodium 2-Methylbutanoate
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Property Value Source
CAS Number 4033-83-4 [1][2]
Molecular Formula CsHoNaO:2 [1]
Molecular Weight 124.11 g/mol [1]
IUPAC Name sodium 2-methylbutanoate [1]
Synonyms Sodium2-methylbutanoate [1][2]
Parent Acid 2-Methylbutanoic Acid [1]

| SMILES | CCC(C)C(=0)[O-].[Na+] |[1] |

Synthesis and Manufacturing: A Laboratory-Scale
Protocol

The synthesis of sodium 2-methylbutanoate is typically achieved through a straightforward
acid-base neutralization reaction. This process is highly efficient and yields a product of high
purity when conducted under controlled conditions.

Principle of Synthesis

The core of the synthesis is the reaction between 2-methylbutanoic acid and a sodium base,
such as sodium hydroxide or sodium methoxide, in a suitable solvent. The proton from the
carboxylic acid group is transferred to the base, forming the sodium salt (sodium 2-
methylbutanoate) and a byproduct (e.g., water or methanol). The choice of base and solvent
is critical; using sodium hydroxide in ethanol, for example, allows for easy removal of the water
byproduct and precipitation or crystallization of the final salt.

Step-by-Step Synthesis Protocol

o Reagent Preparation: Dissolve a known molar equivalent of 2-methylbutanoic acid in
anhydrous ethanol. In a separate vessel, prepare a stoichiometric equivalent of sodium
hydroxide solution in ethanol.
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o Reaction: Slowly add the ethanolic sodium hydroxide solution to the 2-methylbutanoic acid
solution while stirring continuously. The reaction is exothermic, and controlling the
temperature with an ice bath is recommended to prevent side reactions.

e Product Isolation: Upon completion of the reaction, the sodium 2-methylbutanoate may
precipitate out of the solution, especially upon cooling. If it remains dissolved, the solvent
can be removed under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/ether, to remove any unreacted starting materials or byproducts.

e Drying: The purified salt should be dried under a vacuum at a slightly elevated temperature

to remove any residual solvent.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis process, emphasizing the
critical control points.
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Caption: Workflow for the laboratory synthesis of sodium 2-methylbutanoate.

Analytical Methodologies for Quality Control
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Rigorous analytical testing is essential to confirm the identity, purity, and quality of the
synthesized sodium 2-methylbutanoate. A combination of spectroscopic and spectrometric
techniques provides a comprehensive characterization.

Identification and Structure Confirmation

e Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present.
For sodium 2-methylbutanoate, the strong, characteristic C=0 stretching vibration of the
carboxylate anion will be observed in the region of 1550-1610 cm~1, a significant shift from
the ~1710 cm~1 peak of the parent carboxylic acid. The broad O-H stretch of the acid
(around 3000 cm~1) will be absent.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Provides information on the proton environment. The spectrum will show signals
corresponding to the ethyl group (a triplet and a quartet) and the two methyl groups (a
doublet and a singlet or overlapping signals), confirming the carbon skeleton.

o 183C NMR: Confirms the carbon framework, including the presence of the carboxylate
carbon signal.

o Mass Spectrometry (MS): While analysis of the sodium salt can be challenging, techniques
like electrospray ionization (ESI) in negative mode can detect the 2-methylbutanoate anion
at an m/z corresponding to its molecular weight (101.06 g/mol )[3].

Analytical Workflow Diagram

The following diagram outlines a logical approach to the analytical validation of a newly
synthesized batch of sodium 2-methylbutanoate.
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Caption: Quality control workflow for sodium 2-methylbutanoate.

Applications in Research and Drug Development

Sodium 2-methylbutanoate's primary application lies in its use as a flavoring agent in the food
and beverage industry due to its fruity odor[4]. However, its properties as a short-chain fatty
acid salt suggest potential utility in pharmaceutical sciences.

o Excipient in Formulations: As a sodium salt, it could potentially be investigated as a pH
modifier or a counter-ion for basic active pharmaceutical ingredients (APIs) to improve
solubility or stability.

» Metabolic Research: Short-chain fatty acids and their salts are biologically active.
Compounds like B-hydroxy B-methylbutyric acid (HMB) and B-hydroxybutyric acid, which
share structural similarities, are involved in muscle protein metabolism and energy
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homeostasis[5][6]. Sodium 2-methylbutanoate could serve as a research chemical to
investigate the metabolic pathways and physiological effects of branched-chain fatty acids.

e Precursor in Synthesis: It can serve as a nucleophile or starting material in more complex
organic syntheses for creating novel pharmaceutical compounds or agrochemicals[4].

Safety, Handling, and Storage

While specific safety data for sodium 2-methylbutanoate is limited, guidelines can be inferred
from data on similar short-chain acid salts and the parent acid. Standard laboratory precautions
are essential.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves[7].

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or aerosol[7]. Avoid contact with skin and eyes[7]. In case of contact, rinse
thoroughly with water[8].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[8]. The
compound may be hygroscopic; storage under an inert atmosphere is recommended for
long-term stability.

o Fire and Explosion Hazard: While the salt itself is not highly flammable, the parent acid and
related esters can be. Keep away from heat, sparks, and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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